Tert-butyldiisopropoxyborane

• CAS No.: 86595-34-8
• Molecular Formula: C10H23BO2
• Molecular Weight: 186.10 g/mol
• IUPAC Name: tert-butyl-di(propan-2-yloxy)borane
• InChI: InChI=1S/C10H23BO2/c1-8(2)12-11(10(5,6)7)13-9(3)4/h8-9H,1-7H3
• InChI Key: JQJCXNSIBLZQSL-UHFFFAOYSA-N
• Canonical SMILES: B(C(C)(C)C)(OC(C)C)OC(C)C

Description

Tert-butyldiisopropoxyborane is a useful research compound. Its molecular formula is C10H23BO2 and its molecular weight is 186.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction was conducted as described in Example 1 with tert-butyllithium (30.9 mL, 51 mmol) which was added to triisopropoxyborane (9.59 g, 51 mmol) in 51 mL ethyl ether cooled to -100° C. instead of -78° C. Solvents were removed at 0° C. and 15 mm Hg. The oil bath was maintained at 50° C. to furnish tert-butyldiisopropoxyborane: 8.44 g (45.3 mmol, 89%), bp 136-138 (754 mm Hg); proton NMR (neat) δ4.50 (septet, J=18 Hz, 2H), 1.12 (d, J=18 Hz, 12H), 0.95 (s, 9H); boron NMR (neat) δ+29.5 ppm (s).